4-(5-Bromo-benzothiazol-2-yl)-butyric acid methyl ester

• Molecular Formula: C12H12BrNO2S
• Molecular Weight: 314.20 g/mol
• IUPAC Name: methyl 4-(5-bromo-1,3-benzothiazol-2-yl)butanoate
• InChI: InChI=1S/C12H12BrNO2S/c1-16-12(15)4-2-3-11-14-9-7-8(13)5-6-10(9)17-11/h5-7H,2-4H2,1H3
• InChI Key: HRYSGANRKDUDIZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCC1=NC2=C(S1)C=CC(=C2)Br

Description

4-(5-Bromo-benzothiazol-2-yl)-butyric acid methyl ester is a useful research compound. Its molecular formula is C12H12BrNO2S and its molecular weight is 314.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-2-methylbenzothiazole (1000 mg) was dissolved in tetrahydrofuran (25 mL) and the mixture was cooled to −78° C. using an isopropanol/dry ice bath. Lithium diisopropylamide (1.5M in cyclohexane, 4.40 mL) was added, and the solution stirred for 30 minutes at −78° C. Methyl 3-bromopropionate (1.20 mL, 1836 mg) was added and the solution stirred at −78° C. for two hours. The reaction was quenched with 1M aqueous hydrochloric acid, extracted with ethyl acetate, washed with brine, dried over anhydrous sodium sulfate, filtered, concentrated, and purified by flash column chromatography on silica gel using 10% ethyl acetate hexanes.